Cas no 66775-49-3 (L-Proline, L-valyl-L-alanyl-)
L-Proline, L-valyl-L-alanyl- structure
Product Name:L-Proline, L-valyl-L-alanyl-
CAS No:66775-49-3
MF:C13H23N3O4
MW:285.339423418045
CID:395817
PubChem ID:11858290
Update Time:2025-04-19
L-Proline, L-valyl-L-alanyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Proline, L-valyl-L-alanyl-
- (2S)-1-[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]propanoyl]pyrrolidine-2-carboxylic acid
- DTXSID40474463
- BDBM50348846
- CHEMBL1807678
- 66775-49-3
-
- Inchi： 1S/C13H23N3O4/c1-7(2)10(14)11(17)15-8(3)12(18)16-6-4-5-9(16)13(19)20/h7-10H,4-6,14H2,1-3H3,(H,15,17)(H,19,20)/t8-,9-,10-/m0/s1
- InChI Key： ZLFHAAGHGQBQQN-GUBZILKMSA-N
- SMILES： O=C([C@H](C)NC([C@H](C(C)C)N)=O)N1CCC[C@H]1C(=O)O
Computed Properties
- Exact Mass: 285.16899
- Monoisotopic Mass: 285.16885622g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.3
- Topological Polar Surface Area: 113Ų
Experimental Properties
- PSA: 112.73
L-Proline, L-valyl-L-alanyl- Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
66775-49-3 (L-Proline, L-valyl-L-alanyl-) Related Products
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